Cas no 1361773-06-9 (2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361773-06-9
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928681
• Update Time: 2025-05-22

2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-9-1-2-11(14)10(4-9)7-3-8(6-17)12(15)16-5-7/h1-5,17H,6H2,(H2,15,16)
• InChI Key： KFDAHLRGEMBOPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(C(CO)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol

2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol: A Comprehensive Overview

The compound 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol, identified by the CAS number 1361773-06-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a pyridine ring substituted with an amino group at position 2, a methanol group at position 3, and a dichlorophenyl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the dichlorophenyl group in 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1361773-06-9 typically involves multi-step organic reactions, including nucleophilic substitutions and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Its solubility properties and stability under various conditions have also been extensively characterized, making it suitable for use in both laboratory and industrial settings.

In terms of applications, 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol has shown potential as an intermediate in the synthesis of more complex bioactive molecules. Its ability to undergo further functionalization allows chemists to explore its utility in creating novel pharmacophores with enhanced bioavailability and efficacy. Recent advancements in asymmetric synthesis techniques have further expanded its potential in enantioselective reactions, which are critical for producing chiral drugs.

The compound's role in catalysis has also garnered attention. Its nitrogen-containing heterocyclic structure can act as a ligand or a catalyst in transition metal-mediated reactions, facilitating the formation of intricate molecular architectures. This property aligns with current trends in green chemistry, where efficient and sustainable catalytic methods are highly valued.

From an environmental perspective, understanding the degradation pathways of 1361773-06-9 is crucial for assessing its ecological impact. Studies indicate that the compound undergoes hydrolytic cleavage under specific conditions, reducing its persistence in natural systems. This information is vital for regulatory compliance and ensuring responsible use in industrial processes.

In conclusion, 2-Amino-5-(2,5-dichlorophenyl)pyridine-3-methanol, with its unique structure and versatile properties, represents a valuable addition to the arsenal of chemical compounds used in modern research and development. Its continued exploration across diverse fields promises to unlock new opportunities for innovation and application.